Thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid
Overview
Description
Thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid is a chemical compound with the empirical formula C5H2N2O2S2 and a molecular weight of 186.21 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Synthesis Analysis
The synthesis of thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid derivatives involves a two-step process. The first step is the hydrolysis of thiadiazole to a 6-carboxylic acid derivative of thiadiazole. This is followed by esterification with various substituted alcohols to afford the desired derivatives .Molecular Structure Analysis
The molecular structure of thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid is represented by the InChI code1S/C5H4N2O2S2/c8-5(9)2-1-10-4-3(2)11-7-6-4/h1,10-11H,(H,8,9)
.
Scientific Research Applications
Plant Activators
Thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid derivatives have been synthesized as potential inducers of systemic resistance in plants . These compounds trigger the defense system of crop plants, enabling them to resist the attack of naturally occurring pathogens .
Synthesis of Derivatives
The compound serves as a key intermediate in the synthesis of various derivatives . For instance, the conversion of the amino functionality under Sandmeyer conditions gives access to halo compounds as key intermediates for the subsequent introduction of sulfur, nitrogen, and oxygen nucleophiles .
Medicinal Significance
The 1,2,3-thiadiazole moiety, which is present in Thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid, occupies a significant position in the field of medicine, pharmacology, and pharmaceutics due to its broad spectrum of biological activities .
Antifungal Activity
The 1,2,3-thiadiazole hybrid structures, including Thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid, have shown antifungal activities .
Antiviral Activity
These compounds have also demonstrated antiviral properties , making them valuable in the development of new antiviral drugs.
Anticancer Activity
The 1,2,3-thiadiazole derivatives have shown potential anticancer activities . This opens up possibilities for the development of new anticancer therapies.
Insecticidal Activity
Thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid and its derivatives have shown insecticidal activities , which could be useful in the development of new insecticides.
Antiamoebic Activity
These compounds have also demonstrated antiamoebic activities , which could be beneficial in the treatment of amoebic infections.
Mechanism of Action
Target of Action
Thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid is a novel type of plant activator
Mode of Action
As a plant activator, it likely interacts with plant defense mechanisms, triggering a series of biochemical reactions that enhance the plant’s resistance to diseases .
Biochemical Pathways
Plant activators typically influence the salicylic acid pathway, a key component of plant defense mechanisms .
Result of Action
Thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid, as a plant activator, has shown good efficacy against several plant diseases
properties
IUPAC Name |
thieno[2,3-d]thiadiazole-6-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2N2O2S2/c8-5(9)2-1-10-4-3(2)11-7-6-4/h1H,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDZNFTUGBZLIHN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=C(S1)N=NS2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2N2O2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is significant about the synthesis of Thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid derivatives?
A1: Researchers have developed a short and efficient synthesis route for these compounds, starting with readily available and cost-effective materials: methylenebutanedioic acid and thioacetic acid [, ]. This optimized method utilizes the Hurd–Mori reaction as a key step, enabling the large-scale production of these potentially valuable plant activators in just a few steps with a high overall yield [, ].
Q2: Can the structure of Thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid derivatives be further modified?
A2: Yes, the research highlights the possibility of introducing substituents at the 5-position of the Thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid core structure []. This modification is achieved through directed ortho-lithiation, which expands the potential structural diversity and, consequently, the range of biological activities these compounds might exhibit [].
Q3: What are the future directions for research on Thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid derivatives?
A3: While the presented research focuses on the efficient synthesis of these compounds and their potential as plant activators, further investigations are needed to explore their exact mechanisms of action in plants [, ]. Additionally, examining the structure-activity relationship by creating a library of diverse derivatives could unveil compounds with enhanced potency and selectivity as plant activators or even other biological applications [].
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